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Compound of Interest

Compound Name: PSB-06126

Cat. No.: B15608472

This technical guide provides an in-depth overview of the inhibitory activity of PSB-06126, a
selective nucleoside triphosphate diphosphohydrolase (NTPDase) inhibitor. It is intended for
researchers, scientists, and professionals in the field of drug development. This document
outlines the compound's Ki and IC50 values, the experimental protocols for their determination,
and the associated signaling pathways.

Data Presentation: Inhibitory Activity of PSB-06126

The inhibitory potency of PSB-06126 has been quantified against various NTPDase isoforms
from different species. The following table summarizes the key inhibition constants (Ki) and the
half-maximal inhibitory concentration (IC50) values.

Target Enzyme Species Parameter Value (pM)
NTPDasel Rat Ki 0.33[1]
NTPDase2 Rat Ki 19.1[1]
NTPDase3 Rat Ki 2.22[1]
NTPDase3 Human Ki 4.39[1]
NTPDase3 Human IC50 7.76[1]

Signaling Pathway of PSB-06126 Action
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PSB-06126 exerts its biological effects by inhibiting NTPDase3, an enzyme responsible for the
extracellular hydrolysis of ATP and UDP. This inhibition leads to an accumulation of
extracellular ATP, which subsequently activates purinergic P2X7 and P2Y6 receptors, triggering

downstream cellular responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: PSB-06126 Inhibition Profile and
Methodologies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15608472#pshb-06126-ki-and-ic50-values]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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